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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722 Get Quote

Physicochemical Properties of Docosyl Acrylate
Docosyl acrylate is the ester of docosanol (also known as behenyl alcohol) and acrylic acid. It

is a monomer used in the synthesis of polymers and is of interest for various industrial and

research applications due to the long alkyl chain it imparts, which can influence properties such

as hydrophobicity and crystallinity.

Physical State and Appearance
At ambient temperature, docosyl acrylate is a solid.[1][2] It is typically described as a white to

almost white or very pale yellow substance.[3][4] Its physical form can range from a powder to

a lump.[1][3][4][5]

Quantitative Data Summary
The key physical and chemical properties of docosyl acrylate are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C25H48O2 [2][3][4][6][7][8]

Molecular Weight 380.65 g/mol [2][3][4][6][8]

Physical State (at 20°C) Solid [1][2]

Appearance
White to almost white powder

to lump
[1][3][4][5]

Melting Point
45.0 to 49.0 °C[2][3][4][5][9]

[10]
[2][3][4][5][9][10]

Boiling Point 455.7 ± 14.0 °C (Predicted) [3][4][6]

Density 0.865 ± 0.06 g/cm³ (Predicted) [2][3][4][6]

Solubility in Water 1.5 ng/L at 25°C [3][4]

Solubility in Organic Solvents Soluble in Toluene [1][3][4][5]

Vapor Pressure 0 Pa at 25°C [3][4]

Flash Point 178.4 °C [3][6]

Refractive Index 1.455 [3][6]

Experimental Protocols
The following are detailed methodologies for the determination of the key physical properties of

docosyl acrylate.

Determination of Physical State and Appearance
Objective: To visually inspect and record the physical state (solid, liquid, gas) and appearance

(color, form) of docosyl acrylate at standard laboratory conditions.

Materials:

Sample of docosyl acrylate

Spatula
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White viewing surface (e.g., ceramic tile or watch glass)

Well-ventilated laboratory fume hood

Procedure:

Place a small, representative sample of docosyl acrylate onto the white viewing surface

using a clean spatula.

Observe the sample under good lighting in a fume hood.

Record the physical state of the substance (e.g., solid).

Describe the form of the solid (e.g., crystalline powder, amorphous solid, waxy lump).

Note the color of the sample against the white background.

Melting Point Determination (Capillary Method)
Objective: To determine the melting point range of docosyl acrylate.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Docosyl acrylate sample, finely powdered

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

If necessary, finely grind the docosyl acrylate sample using a mortar and pestle.

Pack the dry, powdered sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface.
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Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rate of approximately 10-15 °C per minute for a rapid initial

determination.

Observe the sample and note the approximate temperature at which it melts.

Allow the apparatus to cool.

Prepare a new sample and place it in the apparatus.

Set the heating rate to a slower 1-2 °C per minute, starting from a temperature about 15-20

°C below the approximate melting point observed in the initial run.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted into a clear liquid (the end of

the melting range).

Visualizations
The following diagrams illustrate the experimental workflow for physical characterization and

the logical relationship of the physical state of docosyl acrylate.
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Experimental workflow for the physical characterization of docosyl acrylate.
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Logical relationship determining the physical state of docosyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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